Cas no 285133-32-6 (5(4H)-Oxazolone, 2-(aminomethyl)-)
285133-32-6 structure
Product Name:5(4H)-Oxazolone, 2-(aminomethyl)-
CAS No:285133-32-6
MF:C4H6N2O2
MW:114.102640628815
CID:1435269
Update Time:2024-08-15
5(4H)-Oxazolone, 2-(aminomethyl)- Chemical and Physical Properties
Names and Identifiers
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- 5(4H)-Oxazolone, 2-(aminomethyl)-
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- Inchi: 1S/C4H6N2O2/c5-1-3-6-2-4(7)8-3/h1-2,5H2
- InChI Key: JBNKSOMSSPCXFY-UHFFFAOYSA-N
- SMILES: O1C(=O)CN=C1CN
Computed Properties
- Exact Mass: 114.04298
- Monoisotopic Mass: 114.043
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 8
- Rotatable Bond Count: 1
- Complexity: 141
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
Experimental Properties
- Density: 1.55±0.1 g/cm3(Predicted)
- Boiling Point: 183.7±42.0 °C(Predicted)
- PSA: 64.68
- pka: 7.98±0.29(Predicted)
5(4H)-Oxazolone, 2-(aminomethyl)- Related Literature
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1. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
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M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
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Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
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Byungho Lim,Jaewon Jin,Jin Yoo,Seung Yong Han,Kyeongyeol Kim,Sungah Kang,Nojin Park,Sang Moon Lee,Hae Jin Kim,Seung Uk Son Chem. Commun., 2014,50, 7723-7726
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